Cas no 63905-36-2 (2-Propen-1-amine,N,N-bis(2-chloroethyl)-)

2-Propen-1-amine,N,N-bis(2-chloroethyl)- structure
63905-36-2 structure
Product Name:2-Propen-1-amine,N,N-bis(2-chloroethyl)-
CAS No:63905-36-2
MF:C7H13Cl2N
MW:182.090820074081
CID:503464
PubChem ID:45077
Update Time:2025-04-19

2-Propen-1-amine,N,N-bis(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-amine,N,N-bis(2-chloroethyl)-
    • N,N-Bis(2-chloroethyl)-2-propene-1-amine
    • N,N-bis(2-chloroethyl)prop-2-en-1-amine
    • Diethylamine, 2,2'-dichloro-N'-allyl-
    • 4-04-00-01059 (Beilstein Handbook Reference)
    • N,N-Bis(2-chloroethyl)allylamine
    • TL 341
    • DTXSID90213541
    • BRN 1755567
    • ALLYLAMINE, N,N-BIS(2-CHLOROETHYL)-
    • SCHEMBL1248732
    • 63905-36-2
    • Inchi: 1S/C7H13Cl2N/c1-2-5-10(6-3-8)7-4-9/h2H,1,3-7H2
    • InChI Key: ISDBSWZMAMHJRR-UHFFFAOYSA-N
    • SMILES: ClCCN(CC=C)CCCl

Computed Properties

  • Exact Mass: 217.019
  • Monoisotopic Mass: 217.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 79.7
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.4A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.076
  • Boiling Point: 156.6°C at 760 mmHg
  • Flash Point: 48.5°C
  • Refractive Index: 1.474
  • PSA: 3.24000
  • LogP: 2.75400
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